4-(3-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide

• IUPAC Name: 4-(3-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H20BrN3OS/c1-11-7-8-12(2)16(9-11)23-19(25)17-13(3)22-20(26)24-18(17)14-5-4-6-15(21)10-14/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,26)
• InChI Key: IPIQZBOVJUNLBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(NC(=S)NC2C3=CC(=CC=C3)Br)C
• Molecular Formula: C20H20BrN3OS
• Molecular Weight: 430.4 g/mol

Description

4-(3-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H20BrN3OS and its molecular weight is 430.36. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Antimicrobial Activity

Research into related heterocyclic compounds, such as thio-substituted pyrimidines, has demonstrated significant antimicrobial activities. For example, the synthesis of thio-substituted ethyl nicotinate derivatives and their cyclization to thieno[2,3-b]pyridines and pyridothienopyrimidine derivatives revealed potential for the development of new antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Antitumor and Antibacterial Agents

Another study focused on 2-amino-4-oxo-5-[(substituted phenyl)sulfanyl]pyrrolo[2,3-d]pyrimidines as nonclassical antifolate inhibitors of thymidylate synthase, which showcases the potential of similar compounds in the development of antitumor and antibacterial agents. These compounds exhibited significant potency against human thymidylate synthase, hinting at their utility in cancer treatment (Gangjee, Mavandadi, Kisliuk, McGuire, & Queener, 1996).

Material Science Applications

The synthesis and characterization of rigid-rod polyamides and polyimides derived from related compounds have shown promising results for the development of materials with excellent thermooxidative stability. These materials could be of significant interest for high-performance applications in various industries (Spiliopoulos, Mikroyannidis, & Tsivgoulis, 1998).

Antiprotozoal Agents

Further research into novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents has uncovered compounds with strong DNA affinities and exceptional in vitro and in vivo activities against protozoal infections. This highlights the potential of structurally similar compounds in the treatment of diseases caused by protozoa (Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004).